Cas no 144049-86-5 (4H,8H-Cyclopenta[4,5]furo[3,2-g]-1-benzopyran-4,8-dione,5b,8a-dihydro-5,7-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-6-methyl-,(5bR,8aS)-rel-)

• Product Name: 4H,8H-Cyclopenta[4,5]furo[3,2-g]-1-benzopyran-4,8-dione,5b,8a-dihydro-5,7-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-6-methyl-,(5bR,8aS)-rel-
• CAS No: 144049-86-5
• MF: C₂₂H₁₆O₈
• MW: 408.357646942139
• CID: 158972
• Update Time: 2024-03-05

4H,8H-Cyclopenta[4,5]furo[3,2-g]-1-benzopyran-4,8-dione,5b,8a-dihydro-5,7-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-6-methyl-,(5bR,8aS)-rel- Chemical and Physical Properties

Names and Identifiers

• 4H,8H-Cyclopenta[4,5]furo[3,2-g]-1-benzopyran-4,8-dione,5b,8a-dihydro-5,7-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-6-methyl-,(5bR,8aS)-rel-
• 4H,8H-Cyclopenta[4,5]furo[3,2-g]-1-benzopyran-4,8-dione,5b,8a-dihydro-5,7-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-6-methyl-,(
• 4H,8H-Cyclopenta[4,5]furo[3,2-g]-1-benzopyran-4,8-dione,5b,8a-dihydro-5,7-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-6-methyl-, cis-
• 4H,8H-Cyclopenta[4,5]furo[3,2-g]-1-benzopyran-4,8-dione,5b,8a-dihydro-5,7-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-6-methyl-, cis-(?à)-
• Torosaflavone C
• (5bR,8aS)-rel-4H,5b,8a-Dihydro-5,7-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-6-methyl-8H-cyclopenta[4,5]furo[3,2-g]-1-benzopyran-4,8-dione
• 4H,8H-Cyclopenta[4,5]furo[3,2-g]-1-benzopyran-4,8-dione, 5b,8a-dihydro-5,7-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-6-methyl-, (5bR,8aS)-rel-

• Inchi： 1S/C22H16O8/c1-8-16-18-15(30-22(16)21(27)19(8)25)7-14-17(20(18)26)11(24)6-13(29-14)9-3-4-12(28-2)10(23)5-9/h3-7,16,22-23,25-26H,1-2H3
• InChI Key： JQIASYPXXAIEFJ-UHFFFAOYSA-N
• SMILES： COC1C(O)=CC(C2OC3C(=C(C4=C(C=3)OC3C(C(=C(C43)C)O)=O)O)C(=O)C=2)=CC=1

Computed Properties

• Exact Mass: 408.08448
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• XLogP3: 1.025

Experimental Properties

• Density: 1.587±0.06 g/cm3(Predicted)
• Boiling Point: 650.5±55.0 °C(Predicted)
• PSA: 122.52
• pka: 6.09±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Furanoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones Furanoflavones